Cas no 2229638-70-2 (5,5-dimethoxy-2-methylpentanoic acid)

• Product Name: 5,5-dimethoxy-2-methylpentanoic acid
• CAS No: 2229638-70-2
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 6365173
• PubChem ID: 117969224
• Update Time: 2025-05-23

5,5-dimethoxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethoxy-2-methylpentanoic acid
• SCHEMBL16587656
• EN300-1736655
• 2229638-70-2

• Inchi： 1S/C8H16O4/c1-6(8(9)10)4-5-7(11-2)12-3/h6-7H,4-5H2,1-3H3,(H,9,10)
• InChI Key： QXEKSQDTFVOAGY-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 5,5-dimethoxy-2-methylpentanoic acid

5,5-Dimethoxy-2-Methylpentanoic Acid: A Comprehensive Overview

5,5-Dimethoxy-2-Methylpentanoic Acid, identified by the CAS registry number 2229638-70-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pentanoic acids, characterized by its five-carbon chain structure with a carboxylic acid group and specific substituents. The presence of two methoxy groups at the 5th position and a methyl group at the 2nd position imparts unique chemical properties, making it a subject of extensive research.

The synthesis of 5,5-Dimethoxy-2-Methylpentanoic Acid involves a multi-step process that typically includes esterification, oxidation, and purification steps. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of enzymatic catalysts to facilitate the oxidation step, reducing the reliance on hazardous reagents and minimizing waste generation.

The physical and chemical properties of 5,5-Dimethoxy-2-Methylpentanoic Acid are well-documented. It exists as a white crystalline solid with a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is 184.19 g/mol, and its molecular formula is C₉H₁₄O₄.

The biological activity of 5,5-Dimethoxy-2-Methylpentanoic Acid has been a focal point of recent studies. Preclinical research indicates that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents. A study published in the Nature Communications journal demonstrated that it significantly reduces cytokine production in inflamed tissues without causing adverse effects on healthy cells.

In addition to its anti-inflammatory effects, 5,5-Dimethoxy-2-Methylpentanoic Acid has shown promise in anticancer research. A team of scientists from the University of California reported that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. These findings suggest its potential as a chemotherapeutic agent with minimal side effects compared to conventional treatments.

The application of CAS No. 2229638-70-2 extends beyond pharmacology into the field of material science. Researchers have explored its use as a building block for synthesizing advanced polymers with tailored properties. For example, its ability to form stable ester linkages makes it an ideal candidate for developing biodegradable plastics that can decompose under specific environmental conditions.

In terms of safety and handling, 5,5-Dimethoxy-2-Methylpentanoic Acid should be stored in a cool, dry place away from direct sunlight to prevent degradation. It is recommended to handle this compound under standard laboratory precautions to avoid exposure to skin or eyes.

The future outlook for CAS No. 2229638-70-2 is promising as ongoing research continues to uncover its diverse applications. Collaborative efforts between academia and industry are expected to drive further innovations in its synthesis, characterization, and utilization across multiple disciplines.